2-[1-[2-[(1,3-benzodioxol-5-ylmethyl)amino]ethyl]-2-[2-(1H-imidazol-1-yl)-6-methyl-4-pyrimidinyl]-3-pyrrolidinyl]-4-Thiazolecarboxylic acid ethyl ester

• CAS No.: 888313-42-6
• Molecular Formula: C28H31N7O4S
• Molecular Weight: 561.7 g/mol
• IUPAC Name: ethyl 2-[1-[2-(1,3-benzodioxol-5-ylmethylamino)ethyl]-2-(2-imidazol-1-yl-6-methylpyrimidin-4-yl)pyrrolidin-3-yl]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C28H31N7O4S/c1-3-37-27(36)22-15-40-26(32-22)20-6-9-34(10-7-29-14-19-4-5-23-24(13-19)39-17-38-23)25(20)21-12-18(2)31-28(33-21)35-11-8-30-16-35/h4-5,8,11-13,15-16,20,25,29H,3,6-7,9-10,14,17H2,1-2H3
• InChI Key: QUYJBQUCTKWBLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)C2CCN(C2C3=NC(=NC(=C3)C)N4C=CN=C4)CCNCC5=CC6=C(C=C5)OCO6

Description

2-[1-[2-[(1,3-benzodioxol-5-ylmethyl)amino]ethyl]-2-[2-(1H-imidazol-1-yl)-6-methyl-4-pyrimidinyl]-3-pyrrolidinyl]-4-Thiazolecarboxylic acid ethyl ester is a useful research compound. Its molecular formula is C28H31N7O4S and its molecular weight is 561.7 g/mol. The purity is usually 95%.
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